Cas no 2172160-74-4 (3-chloro-5-4-(1-methylcyclopropyl)phenylpyridin-2-amine)

• Product Name: 3-chloro-5-4-(1-methylcyclopropyl)phenylpyridin-2-amine
• CAS No: 2172160-74-4
• MF: C₁₅H₁₅ClN₂
• MW: 258.746002435684
• CID: 6597534
• PubChem ID: 165557252
• Update Time: 2025-05-20

3-chloro-5-4-(1-methylcyclopropyl)phenylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-4-(1-methylcyclopropyl)phenylpyridin-2-amine
• 2172160-74-4
• EN300-1586672
• 3-chloro-5-[4-(1-methylcyclopropyl)phenyl]pyridin-2-amine

• Inchi： 1S/C15H15ClN2/c1-15(6-7-15)12-4-2-10(3-5-12)11-8-13(16)14(17)18-9-11/h2-5,8-9H,6-7H2,1H3,(H2,17,18)
• InChI Key： UDJJACUNBWJHSL-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(=C1)C1C=CC(=CC=1)C1(C)CC1

Computed Properties

• Exact Mass: 258.0923762g/mol
• Monoisotopic Mass: 258.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-chloro-5-4-(1-methylcyclopropyl)phenylpyridin-2-amine

3-Chloro-5-(4-(1-Methylcyclopropyl)Phenyl)Pyridin-2-Amine: A Comprehensive Overview

3-Chloro-5-(4-(1-methylcyclopropyl)phenyl)pyridin-2-amine, also known by its CAS number 2172160-74-4, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery and advanced materials. The presence of a chloro group, a cyclopropyl substituent, and an amine functional group makes this molecule particularly interesting due to its potential for bioactivity and chemical reactivity.

The core structure of this compound is a pyridine ring, which is a six-membered aromatic ring with one nitrogen atom. The substitution pattern on the pyridine ring is critical to its properties. The chloro group at position 3 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. At position 5, there is a phenyl group substituted with a 4-(1-methylcyclopropyl) moiety. This substituent adds complexity to the molecule by introducing a cyclopropane ring, which is known for its strained geometry and unique reactivity. The amine group at position 2 further enhances the molecule's versatility, as it can participate in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of 3-chloro-5-(4-(1-methylcyclopropyl)phenyl)pyridin-2-amine in various applications. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules. The cyclopropyl group has been shown to enhance the pharmacokinetic properties of drugs by improving their absorption and stability. Additionally, the pyridine ring's reactivity makes this compound a promising candidate for click chemistry reactions, which are widely used in drug discovery.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclopropanation reactions. The synthesis typically starts with chloropyridine derivatives, which are then subjected to substitution reactions to introduce the phenyl-cyclopropyl moiety. Recent advancements in catalytic methods have made this synthesis more efficient and scalable, making it feasible for large-scale production.

The physical and chemical properties of 3-chloro-5-(4-(1-methylcyclopropyl)phenyl)pyridin-2-amine are also worth noting. Its melting point, solubility, and stability under various conditions have been characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These properties are crucial for determining its suitability in different chemical processes and applications.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its environmental impact. Recent studies have shown that under certain conditions, such as UV light or microbial action, this compound can undergo photodegradation or biodegradation. These findings are important for developing sustainable practices in chemical manufacturing.

In conclusion, 3-chloro-5-(4-(1-methylcyclopropyl)phenyl)pyridin-2-amine is a versatile compound with significant potential in various scientific domains. Its unique structure, combined with recent advances in synthetic methods and application studies, positions it as an important molecule for future research and development.